Cas no 154660-96-5 (2-(2,4-Dichlorobenzyl)-1H-benzodimidazole)

• Product Name: 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole
• CAS No: 154660-96-5
• MF: C₁₄H₁₀Cl₂N₂
• MW: 277.148601055145
• MDL: MFCD01250229
• CID: 106668
• PubChem ID: 2112217
• Update Time: 2025-05-19

2-(2,4-Dichlorobenzyl)-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole,2-[(2,4-dichlorophenyl)methyl]-
• 2-[(2,4-dichlorophenyl)methyl]-1H-Benzimidazole
• 2-(2,4-Dichlorobenzyl)-1H-b
• 2-(2,4-Dichlorobenzyl)benziMidazole
• 2-(2,4-two chlorobenzyl)benziMidazole
• 2-(2,4-Dichlorobenzyl)-1H-benzimidazole
• 2-[(2,4-Dichlorophenyl)methyl]-1H-benzimid
• 1H-Benzimidazole, 2-[(2,4-dichlorophenyl)methyl]-
• FT-0688155
• 2-((2,4-dichlorophenyl)methyl)-1h-benzimidazole
• AM84505
• CS-0155895
• BCP13086
• DTXSID70366569
• 2-(2,4-Dichloro-benzyl)-1H-benzoimidazole
• Z55692933
• 2-[(2,4-dichlorophenyl)methyl]-1H-1,3-benzodiazole
• CHEMBL355666
• SCHEMBL2948135
• AKOS001057329
• MFCD01250229
• DS-18576
• BDBM50404893
• AC-22666
• OIHHDYNKEHASLI-UHFFFAOYSA-N
• 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole

• MDL： MFCD01250229
• Inchi： 1S/C14H10Cl2N2/c15-10-6-5-9(11(16)8-10)7-14-17-12-3-1-2-4-13(12)18-14/h1-6,8H,7H2,(H,17,18)
• InChI Key： OIHHDYNKEHASLI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1=NC2C=CC=CC=2N1)Cl

Computed Properties

• Exact Mass: 276.02200
• Monoisotopic Mass: 276.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.396
• PSA: 28.68000
• LogP: 4.46050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole

Introduction to 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole (CAS No. 154660-96-5) in Modern Chemical and Pharmaceutical Research

2-(2,4-Dichlorobenzyl)-1H-benzodimidazole (CAS No. 154660-96-5) is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This heterocyclic compound, featuring a benzyl group attached to a benzodimidazole core with chloro substituents at the 2 and 4 positions, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The molecular structure of 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole consists of a fused system of benzene and imidazole rings, with the benzyl moiety enhancing its reactivity and solubility. The presence of chlorine atoms at the 2 and 4 positions introduces electrophilic centers, which are particularly useful in various chemical transformations, including nucleophilic substitution reactions. This structural feature has been exploited in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

In recent years, 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole has been studied for its potential applications in medicinal chemistry. Its benzodimidazole core is known to interact with biological targets such as enzymes and receptors, making it a promising scaffold for drug design. Specifically, researchers have explored its utility in developing inhibitors for various therapeutic targets, including kinases and other enzymes involved in cancer pathways.

One of the most compelling aspects of 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole is its role as a key intermediate in the synthesis of more complex pharmacophores. For instance, it has been utilized in the preparation of derivatives that exhibit potent antiviral and anti-inflammatory properties. The chloro substituents on the benzyl group facilitate further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has made it a favorite among medicinal chemists working on next-generation therapeutics.

Recent studies have also highlighted the importance of 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole in the development of small-molecule probes for biochemical assays. Its ability to interact with biological targets with high specificity makes it an ideal candidate for use in high-throughput screening (HTS) campaigns. These studies have revealed novel interactions between 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole and various proteins, providing insights into potential therapeutic avenues.

The synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole itself is a testament to the ingenuity of modern organic chemistry. Researchers have developed efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions and other advanced techniques. These methods not only ensure high yields but also allow for scalable production, making the compound more accessible for industrial applications.

Moreover, the environmental impact of producing 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole has been a focus of recent research. Innovations in green chemistry have led to more sustainable synthetic pathways that minimize waste and reduce energy consumption. These advancements are crucial for ensuring that pharmaceutical intermediates like 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole can be produced responsibly without compromising efficacy.

The future prospects for 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole are bright, with ongoing research exploring its potential in diverse therapeutic areas. As our understanding of biological systems continues to grow, so too will the applications of this versatile compound. Whether it is used as an intermediate in drug synthesis or as a probe for biochemical assays, 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole is poised to play a significant role in advancing chemical biology and pharmaceutical science.

In conclusion, 2-(2,4-Dichlorobenzyl)-1H-benzodimidazole (CAS No. 154660-96-5) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique properties make it an invaluable tool for researchers working on cutting-edge therapeutics and biochemical assays. As new discoveries are made and synthetic methodologies continue to improve, 2-(2,4-Dichlorobenzyl)-1H-benzo-diazole will undoubtedly remain at the forefront of chemical biology research.